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Introduction

Dodecyldimethylphosphine oxide (DDAO), also known as Lauryldimethylamine oxide
(LDAO), is a zwitterionic detergent widely utilized in the extraction and purification of
membrane proteins. Its amphipathic nature, with a hydrophilic phosphine oxide head group and
a hydrophobic C12 alkyl chain, allows for the effective disruption of lipid bilayers and the
solubilization of integral membrane proteins. While considered a relatively stringent detergent,
DDAO is valued for its ability to form small, compact micelles, which can be advantageous for
certain downstream applications, including structural biology studies such as X-ray
crystallography and cryo-electron microscopy.[1]

These application notes provide a comprehensive overview of the use of DDAO in membrane
protein extraction, including its physicochemical properties, comparative data, detailed
experimental protocols, and considerations for downstream applications.

Physicochemical Properties of DDAO

Understanding the properties of DDAO is crucial for designing effective protein extraction
strategies. Key characteristics are summarized in the table below.
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Property

Value

Reference(s)

Chemical Name

Dodecyldimethylphosphine
oxide (DDAO) /
Lauryldimethylamine oxide
(LDAO)

[1]

Molecular Weight

229.4 g/mol

Detergent Class

Zwitterionic

[1]

Critical Micelle Concentration
(CMC)

~1-2 mM (~0.023-0.046% wi/v)
in low salt buffers

Aggregation Number

~75-95

Micelle Molecular Weight

~17-21.5 kDa

[1]

Comparative Solubilization Efficiency

The choice of detergent is a critical parameter in membrane protein extraction, as both

extraction efficiency and the preservation of protein structure and function are paramount. The

following table provides a summary of comparative data on the solubilization efficiency of

DDAO against other commonly used detergents. It is important to note that optimal detergent

selection is highly dependent on the specific membrane protein and the source membrane.
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Detergent Class

Median
Solubilization
Efficiency (%)

Notes Reference(s)

DDAO (LDAO) Zwitterionic

57 +18

Generally
effective, but can
be denaturing for

some proteins.

DDM Non-ionic

51+20

A mild and
commonly used
detergent for
preserving

protein function.

FC-12 Zwitterionic

75+ 16

High
solubilization

efficiency.

Triton X-100 Non-ionic

Variable

Widely used, but
can interfere with
downstream

applications.

Experimental Protocols

The following protocols provide a general framework for the extraction of membrane proteins

using DDAO. It is essential to empirically optimize the conditions for each specific protein of

interest.

General Workflow for Membrane Protein Extraction with

DDAO
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General Workflow for DDAO-Mediated Membrane Protein Extraction

Cell Harvest
(e.g., centrifugation)

'

Cell Lysis
(e.g., sonication, French press)

'

Membrane Isolation
(ultracentrifugation)

Solubilization with DDAO

Clarification
(ultracentrifugation)

Downstream Purification

(e.g., Affinity Chromatography)

Analysis
(e.g., SDS-PAGE, Functional Assays)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Whnt Ligand Frizzled Receptor

activates

Plasma Mgmbrane

LRP5/6 Co-receptor Dishevelled (Dsh)

inhibits

Destruction Complex
(Axin, APC, GSK3, CK1)

translocates to nucleus and binds phosphorylates

Nucleus

Phosphorylated TCE/LEF

[B-catenin

degradation pctivates transcription

Proteasome Target Gene Expression 7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dodecyldimethylphosphine Oxide (DDAQ) in Membrane Protein Extraction]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1221216#using-
dodecyldimethylphosphine-oxide-for-membrane-protein-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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